Cas no 1804849-62-4 (Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate)
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate is a versatile brominated aromatic ester with a trifluoromethyl and cyano functional group, making it a valuable intermediate in organic synthesis. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution or cross-coupling reactions, while the electron-withdrawing trifluoromethyl and cyano substituents enhance reactivity in electrophilic aromatic substitution and metal-catalyzed transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are often incorporated into bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
1804849-62-4 structure
Product Name:Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate
CAS No:1804849-62-4
MF:C11H7BrF3NO2
MW:322.077992677689
CID:4949836
Update Time:2025-10-15
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate
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- Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)8-3-6(5-16)2-7(4-12)9(8)11(13,14)15/h2-3H,4H2,1H3
- InChI Key： VCCUNXXHKBOBAW-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C#N)C=C(C(=O)OC)C=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 363
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015074-250mg |
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate |
1804849-62-4 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015015074-500mg |
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate |
1804849-62-4 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015015074-1g |
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate |
1804849-62-4 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
Methyl 3-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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